3-Fluoro-4-[[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methyl]benzonitrile

• IUPAC Name: 3-fluoro-4-[[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C19H20FN3O/c20-19-10-15(11-21)3-4-17(19)13-23-9-1-2-16(12-23)14-24-18-5-7-22-8-6-18/h3-8,10,16H,1-2,9,12-14H2
• InChI Key: BQPUIAHXYASARD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C(C=C(C=C2)C#N)F)COC3=CC=NC=C3
• Molecular Formula: C19H20FN3O
• Molecular Weight: 325.4 g/mol

Description

3-Fluoro-4-[[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methyl]benzonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. This compound is commonly referred to as FPB, and it is a potent inhibitor of various enzymes that play critical roles in the human body.

Mechanism of Action

The mechanism of action of FPB involves the inhibition of various enzymes, including CYP3A4, which is responsible for the metabolism of many drugs. By inhibiting this enzyme, FPB can enhance the efficacy of other drugs by slowing down their metabolism and increasing their concentration in the body.
Biochemical and Physiological Effects
FPB has been shown to have significant biochemical and physiological effects. It has been shown to inhibit the metabolism of various drugs, which can lead to increased drug concentrations in the body. This can enhance the efficacy of other drugs and reduce the risk of drug resistance.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FPB in lab experiments is its potent inhibitory activity against various enzymes. This makes it a useful tool for studying the metabolism of drugs and their interactions with other enzymes. However, one limitation of using FPB is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on FPB. One potential area of study is the development of new drugs that can be used in combination with FPB to enhance their efficacy. Another area of research is the identification of new enzymes that can be targeted by FPB, which can lead to the development of new drugs with enhanced efficacy. Additionally, further studies are needed to investigate the potential toxicity of FPB and its long-term effects on the human body.

Synthesis Methods

The synthesis of FPB involves several steps, starting with the preparation of 4-cyanobenzaldehyde. This compound is then reacted with 3-(pyridin-4-yloxymethyl)piperidine to produce 4-(3-(pyridin-4-yloxymethyl)piperidin-1-yl)benzaldehyde. The final step involves the reaction of this intermediate with 3-fluorobenzyl bromide to yield 3-Fluoro-4-[[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methyl]benzonitrile.

Scientific Research Applications

FPB has been extensively studied for its potential applications in drug development. It has been shown to be a potent inhibitor of various enzymes, including CYP3A4, which plays a critical role in drug metabolism. This makes FPB a promising candidate for use in combination therapy with other drugs, as it can enhance their efficacy by inhibiting their metabolism.